Cas no 1428351-00-1 (5-chloro-2-{[1-(3-fluorobenzoyl)piperidin-4-yl]oxy}pyridine)

• Product Name: 5-chloro-2-{[1-(3-fluorobenzoyl)piperidin-4-yl]oxy}pyridine
• CAS No: 1428351-00-1
• MF: C₁₇H₁₆ClFN₂O₂
• MW: 334.772546768188
• CID: 5402155
• Update Time: 2025-05-20

5-chloro-2-{[1-(3-fluorobenzoyl)piperidin-4-yl]oxy}pyridine Chemical and Physical Properties

Names and Identifiers

• [4-(5-chloropyridin-2-yl)oxypiperidin-1-yl]-(3-fluorophenyl)methanone
• 5-chloro-2-{[1-(3-fluorobenzoyl)piperidin-4-yl]oxy}pyridine

• Inchi： 1S/C17H16ClFN2O2/c18-13-4-5-16(20-11-13)23-15-6-8-21(9-7-15)17(22)12-2-1-3-14(19)10-12/h1-5,10-11,15H,6-9H2
• InChI Key： YYENAOBWRNPDBN-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC=C(Cl)C=C2)CC1)(C1=CC=CC(F)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 5-chloro-2-{[1-(3-fluorobenzoyl)piperidin-4-yl]oxy}pyridine

5-Chloro-2-{[1-(3-Fluorobenzoyl)piperidin-4-yl]oxy}pyridine: A Comprehensive Overview

The compound 5-chloro-2-{[1-(3-fluorobenzoyl)piperidin-4-yl]oxy}pyridine, with the CAS number 1428351-00-1, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique combination of functional groups, including a chloropyridine ring, a piperidine moiety, and a fluorobenzoyl substituent. These features contribute to its potential as a lead compound in drug discovery and development.

Recent studies have highlighted the importance of 5-chloro-2-{[1-(3-fluorobenzoyl)piperidin-4-yl]oxy}pyridine in the context of targeting various biological pathways. For instance, researchers have explored its ability to modulate kinase activity, which is critical in the treatment of cancers and inflammatory diseases. The piperidine ring, a key structural element, has been shown to enhance bioavailability and stability, making this compound a promising candidate for further preclinical testing.

The synthesis of 5-chloro-2-{[1-(3-fluorobenzoyl)piperidin-4-yl]oxy}pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the fluorobenzoyl group is particularly significant, as it introduces electronic effects that can fine-tune the compound's interactions with biological targets. This level of structural control is essential for optimizing pharmacokinetic properties and minimizing off-target effects.

In terms of applications, 5-chloro-2-{[1-(3-fluorobenzoyl)piperidin-4-yl]oxy}pyridine has been investigated for its potential in treating neurodegenerative diseases. Its ability to cross the blood-brain barrier suggests that it could be effective in targeting central nervous system disorders. Additionally, preliminary data indicate that this compound may possess anti-inflammatory properties, further broadening its therapeutic potential.

The CAS number 1428351-00-1 serves as a unique identifier for this compound, facilitating its identification and tracking in scientific databases and literature. Researchers can use this identifier to access detailed information about its chemical structure, synthesis methods, and biological activities.

In conclusion, 5-chloro-2-{[1-(3-fluorobenzoyl)piperidin-4-yl]oxy}pyridine represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool in the ongoing quest to develop novel therapeutic agents. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in shaping future drug discovery efforts.